Cas no 1934593-67-5 (2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde)

• Product Name: 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde
• CAS No: 1934593-67-5
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 5701504
• PubChem ID: 130647515
• Update Time: 2025-11-02

2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934593-67-5
• EN300-1620875
• 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde
• Cyclopentanecarboxaldehyde, 2-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C10H14O/c1-3-6-10(8-11)7-4-5-9(10)2/h1,8-9H,4-7H2,2H3
• InChI Key： XEAXRSFMIDXNSJ-UHFFFAOYSA-N
• SMILES： C1(CC#C)(C=O)CCCC1C

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 202.6±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde

Exploring the Unique Properties and Applications of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde (CAS No. 1934593-67-5)

In the ever-evolving world of organic chemistry, 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde (CAS No. 1934593-67-5) has emerged as a compound of significant interest. This cyclopentane derivative combines a unique aldehyde functional group with a propargyl substituent, making it a valuable intermediate in various synthetic pathways. Researchers and industry professionals are increasingly focusing on this molecule due to its structural versatility and potential applications in flavor and fragrance chemistry, pharmaceutical intermediates, and specialty chemical synthesis.

The molecular structure of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde features a cyclopentane ring with both methyl and propargyl substituents at the 1-position, along with an aldehyde group. This combination creates a molecule with interesting steric and electronic properties that influence its reactivity. The propargyl group (prop-2-yn-1-yl) offers opportunities for further functionalization through click chemistry or other alkyne-specific reactions, while the aldehyde moiety serves as a versatile handle for nucleophilic additions or condensation reactions.

Recent trends in green chemistry and sustainable synthesis have brought renewed attention to compounds like 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde. Its potential as a building block for biodegradable materials and eco-friendly fragrance compounds aligns well with current market demands. Many researchers are exploring how this compound can contribute to the development of sustainable chemical processes that minimize environmental impact while maintaining high efficiency.

In the flavor and fragrance industry, 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde has shown promise as a precursor for novel scent molecules. Its cyclopentane backbone provides a structural foundation that can be modified to create unique olfactory profiles. Perfumers and flavor chemists are particularly interested in how the combination of the methyl group and propargyl substituent influences the overall sensory characteristics of derived compounds.

The pharmaceutical sector has also taken notice of CAS No. 1934593-67-5 as a potential intermediate for drug discovery. The compound's ability to serve as a scaffold for bioactive molecule development makes it valuable in medicinal chemistry research. Current investigations focus on how modifications to its structure might yield compounds with specific biological activities, particularly in areas like anti-inflammatory agents and neurological therapeutics.

From a synthetic chemistry perspective, 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde offers several advantages. Its relatively simple structure belies the complexity of transformations it can undergo, making it an excellent candidate for methodology development in organic synthesis. Researchers are exploring novel catalytic systems that can efficiently modify this compound while maintaining high selectivity and yield.

The commercial availability of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde has improved in recent years, reflecting growing demand from both academic and industrial users. Suppliers now offer various purity grades to meet different research and production needs. This increased accessibility has facilitated more widespread investigation of the compound's properties and applications across multiple disciplines.

Analytical characterization of CAS No. 1934593-67-5 typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods help confirm the compound's identity and purity, which are crucial for research reproducibility and industrial applications. Recent advances in analytical instrumentation have enabled more detailed studies of its molecular structure and behavior under various conditions.

Looking ahead, the future of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde appears promising. As synthetic methodologies continue to advance and new applications are discovered, this compound is likely to play an increasingly important role in various chemical industries. Its combination of structural features and reactivity makes it a versatile tool for chemists working in diverse fields from materials science to medicinal chemistry.

For researchers considering working with 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde, it's important to consult the latest literature and safety data. While not classified as hazardous under normal conditions, proper handling procedures should always be followed when working with any chemical substance. The growing body of research on this compound suggests it will continue to be a subject of scientific interest for years to come.